Cas no 1535422-15-1 (5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1535422-15-1
• MF: C₁₀H₅BrFNO₃
• MW: 286.054005384445
• CID: 6018529
• PubChem ID: 114317854
• Update Time: 2025-06-10

5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• EN300-1912061
• 1535422-15-1

• Inchi： 1S/C10H5BrFNO3/c11-7-3-5(1-2-8(7)12)9-6(10(14)15)4-13-16-9/h1-4H,(H,14,15)
• InChI Key： QNHBOPDYISDRJW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1=C(C(=O)O)C=NO1)F

Computed Properties

• Exact Mass: 284.94368g/mol
• Monoisotopic Mass: 284.94368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic Acid (CAS No. 1535422-15-1)

5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid, with the CAS number 1535422-15-1, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry. The presence of both bromo and fluoro substituents on the aromatic ring enhances its reactivity, making it a valuable intermediate for the synthesis of more complex molecules.

The< strong>1,2-oxazole core is a prominent scaffold in medicinal chemistry, known for its stability and biological activity. It is commonly found in various therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The carboxylic acid functionality at the 4-position of the oxazole ring provides a reactive site for further chemical modifications, enabling the construction of diverse pharmacophores. This compound's unique structural features make it a promising candidate for exploring novel drug targets and mechanisms.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. The< strong>3-bromo-4-fluorophenyl moiety in 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding affinity to biological receptors. This property is attributed to the ability of halogens to engage in favorable interactions such as π-stacking and halogen bonding, which can significantly improve the efficacy of drug candidates.

One of the most compelling aspects of this compound is its potential utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The oxazole ring's ability to mimic the transition state of ATP binding has been exploited to design potent kinase inhibitors. Additionally, the bromo and fluoro substituents can be strategically positioned to optimize interactions with specific residues in the kinase active site, leading to high selectivity and potency.

The< strong>CAS number 1535422-15-1 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature system is essential for researchers to communicate effectively and avoid confusion regarding molecular structures. The compound's detailed chemical properties, such as melting point, solubility, and spectroscopic data, are well-documented, facilitating its use in both academic research and industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of how< strong>5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein pockets, including those involved in metabolic pathways and signal transduction. These insights have guided the design of next-generation analogs with improved pharmacokinetic profiles and reduced off-target effects.

The synthesis of< strong>5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions at the bromo-substituted aromatic ring followed by cyclization to form the oxazole core. The introduction of the carboxylic acid group is typically achieved through oxidation or hydrolysis of a suitable precursor. These synthetic routes underscore the importance of functional group interconversions in constructing complex molecular architectures.

In conclusion, 5-(3-bromo-4-fluorophenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1535422-15-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic targets and mechanisms, this compound will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.